N-(4-(2-(cyclopropylamino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-(cyclopropylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C14H14N4O3S/c19-11-4-1-8(6-15-11)13(21)18-14-17-10(7-22-14)5-12(20)16-9-2-3-9/h1,4,6-7,9H,2-3,5H2,(H,15,19)(H,16,20)(H,17,18,21)
• InChI Key: ARZBBTAMIGUHIX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiazole ring, a pyridine ring, and an amide group. Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Molecular Structure Analysis

The molecular structure of similar compounds is confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation or breaking of bonds in the thiazole ring or the amide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often determined by spectroanalytical methods such as NMR, IR, and elemental analysis.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has shown that derivatives similar to the specified compound are involved in the synthesis of new heterocyclic compounds. For example, derivatives of 2,5-diamino-1,3-thiazole have been synthesized by condensation reactions with N-alkyl-and N-arylthioureas, showcasing the compound's utility in creating new chemical entities with potential biological activities (Balya et al., 2008).

Antibacterial Agents

Another area of application involves the design and synthesis of novel compounds for antibacterial purposes. For instance, analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide have shown promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).

Cyclopropyl Group Incorporation in Cysteine Derivatives

The compound's framework is also used in the creation of cysteine derivatives incorporating cyclopropyl groups. These synthesized thiazolines are potential precursors for further chemical transformations, highlighting the versatility of the compound in synthetic organic chemistry (Nötzel et al., 2001).

Synthesis of 1,4-Dihydropyridine Derivatives

Moreover, the compound's chemical structure is relevant in the synthesis of 1,4-dihydropyridine derivatives, which are important in various pharmaceutical applications. These compounds have been synthesized using bis-enaminone reagents, showcasing the potential of derivatives of the specified compound in medicinal chemistry (Baškovč et al., 2009).

Anticancer and Antimicrobial Activity

Furthermore, derivatives of the specified compound have been explored for their anticancer and antimicrobial activities. Novel arylazothiazole disperse dyes containing selenium, synthesized from related compounds, have shown potential as anticancer agents and antimicrobial activity against various pathogens (Khalifa et al., 2015).

Safety And Hazards

The safety and hazards associated with similar compounds are typically determined through laboratory testing. For instance, some compounds with similar functional groups have been found to be toxic if swallowed and can cause serious eye damage.

Future Directions

The development of new molecules with novel modes of action is necessary to combat microbial and cancerous cell resistance. Thiazole derivatives, due to their wide range of biological activities, are promising candidates for the development of new therapeutic agents.